Cas no 89879-16-3 (Acetic acid, chloro(trimethylcyclopropylidene)-, methyl ester)
89879-16-3 structure
Product Name:Acetic acid, chloro(trimethylcyclopropylidene)-, methyl ester
CAS No:89879-16-3
MF:C9H13ClO2
MW:188.651322126389
CID:586069
PubChem ID:71326728
Update Time:2025-04-19
Acetic acid, chloro(trimethylcyclopropylidene)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Acetic acid, chloro(trimethylcyclopropylidene)-, methyl ester
- methyl 2-chloro-2-(2,2,3-trimethylcyclopropylidene)acetate
- 89879-16-3
- DTXSID60755867
- Methyl chloro(2,2,3-trimethylcyclopropylidene)acetate
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- Inchi: 1S/C9H13ClO2/c1-5-6(9(5,2)3)7(10)8(11)12-4/h5H,1-4H3
- InChI Key: GLWBYJRROFPAKZ-UHFFFAOYSA-N
- SMILES: ClC(C(=O)OC)=C1C(C)C1(C)C
Computed Properties
- Exact Mass: 188.0604073g/mol
- Monoisotopic Mass: 188.0604073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.5
- Topological Polar Surface Area: 26.3Ų
Acetic acid, chloro(trimethylcyclopropylidene)-, methyl ester Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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